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Compound of Interest

Compound Name: cis-4-Methyl-2-hexene

Cat. No.: B11997922 Get Quote

A Technical Guide to the Physical Properties of
cis-4-Methyl-2-hexene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of cis-4-
Methyl-2-hexene, a valuable organic compound in various research and development

applications. This document outlines its boiling point and density, supported by detailed

experimental methodologies for their determination, ensuring accuracy and reproducibility in a

laboratory setting.

Quantitative Physical Properties
The physical characteristics of cis-4-Methyl-2-hexene are summarized in the table below.

These values are critical for a range of applications, from reaction engineering to the

formulation of novel chemical entities.

Physical Property Value Units

Boiling Point 87 - 88.4[1][2] °C at 760 mmHg

Density 0.700 - 0.711[1][2] g/cm³
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Experimental Protocols
The following sections detail the standardized experimental procedures for the accurate

determination of the boiling point and density of cis-4-Methyl-2-hexene.

The boiling point of cis-4-Methyl-2-hexene is determined using a method based on the

principles of ASTM D1078, "Standard Test Method for Distillation Range of Volatile Organic

Liquids".[2][3][4][5][6] This method is suitable for liquids such as hydrocarbons that are

chemically stable during the distillation process.[2][3]

Apparatus:

Distillation flask

Condenser

Graduated receiving cylinder

Calibrated thermometer or temperature probe

Heating mantle or other suitable heat source

Boiling chips

Procedure:

A 100 ± 0.5 mL sample of cis-4-Methyl-2-hexene is measured into the graduated cylinder

and then transferred to the distillation flask.[2]

A few boiling chips are added to the flask to ensure smooth boiling.

The distillation apparatus is assembled, ensuring all connections are secure. The

thermometer bulb is positioned so that its top is level with the bottom of the side arm of the

flask.

Cooling water is circulated through the condenser.

The sample is heated at a controlled rate.
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The temperature at which the first drop of distillate falls from the condenser into the receiving

cylinder is recorded as the initial boiling point.

The distillation is continued, and the temperature is recorded as the bulk of the material

distills. The highest temperature reached during the distillation is noted as the boiling point.

[7]

The barometric pressure is recorded to correct the observed boiling point to standard

pressure (760 mmHg) if necessary.

The density of cis-4-Methyl-2-hexene is precisely measured using a digital density meter,

following the methodology outlined in ASTM D4052.[1][8][9][10][11] This technique relies on the

oscillating U-tube principle.[8]

Apparatus:

Digital density meter with a temperature-controlled cell

Syringe or autosampler for sample injection

Procedure:

The digital density meter is calibrated using two reference standards of known density,

typically dry air and deionized water.

The measuring cell is cleaned and dried thoroughly.

The temperature of the measuring cell is set to the desired measurement temperature and

allowed to stabilize.

A small volume of the cis-4-Methyl-2-hexene sample is injected into the U-tube, ensuring

that no air bubbles are present in the cell.[1] For opaque samples, special care must be

taken to verify the absence of bubbles.[1]

The instrument measures the oscillation period of the U-tube containing the sample.

The density of the sample is automatically calculated by the instrument based on the

measured oscillation period and the calibration data.
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The measurement is repeated to ensure consistency and accuracy.

Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a liquid hydrocarbon such as cis-4-Methyl-2-hexene.

Physical Property Determination Workflow

Boiling Point Determination (ASTM D1078) Density Determination (ASTM D4052)

Obtain Sample of
cis-4-Methyl-2-hexene

Assemble Distillation Apparatus Calibrate Digital Density Meter
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Record Boiling Point

Tabulate Physical Property Data

Inject Sample

Measure Density

Generate Technical Report

End
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Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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